Cas no 54377-02-5 (Octanoyl L-Carnitine Chloride)

• Product Name: Octanoyl L-Carnitine Chloride
• CAS No: 54377-02-5
• MF: C₁₅H₃₀ClNO₄
• MW: 323.856004238129
• MDL: MFCD00274134
• CID: 889501
• PubChem ID: 25105264
• Update Time: 2025-06-08

Octanoyl L-Carnitine Chloride Chemical and Physical Properties

Names and Identifiers

• L-CARNITINE:HCL, O-OCTANOYL
• Octanoyl L-Carnitine Chloride
• Octanoyl carnitine hydrochloride
• (+/-)-Octanoylcarnitine chloride
• Octanoyl-carnitine
• octanoylcarnitine chloride
• Octanoyl-dl-carnitine hydrochloride
• OCTANOYL-L-CARNITINE CHLORIDE
• Octanoyl-DL-carnitin chloride
• Octanoyl-DL-carnitine chloride
• (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride
• Octanoic acid, ester with (3-carboxy-2-hydroxypropyl)trimethylammonium chloride
• Octa
• Octanoyl-L-carnitine chloride (L-Octanoylcarnitine chloride)
• MS-24816
• [(2R)-3-Carboxy-2-octanoyloxypropyl]-trimethylazanium;chloride
• CS-0465804
• Octanoyl-L-carnitine (chloride)
• (R)-3-Carboxy-N,N,N-trimethyl-2-[(1-oxooctyl)oxy]-1-propanaminium Chloride
• 54377-02-5
• G85251
• L-Octanoylcarnitine (hydrochloride)
• Caprylyl-l-carnitine chloride
• MFCD00274134
• HY-W354498

• MDL： MFCD00274134
• Inchi： 1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
• InChI Key： MYMFUYYXIJGKKU-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 323.1863361 g/mol
• Monoisotopic Mass: 323.1863361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.85
• Topological Polar Surface Area: 63.6

Additional information on Octanoyl L-Carnitine Chloride

Octanoyl L-Carnitine Chloride (CAS No. 54377-02-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Octanoyl L-Carnitine Chloride, a compound with the chemical identifier CAS No. 54377-02-5, has garnered significant attention in the fields of biochemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by the presence of an octanoyl group attached to L-carnitine and a chloride salt form, represents a fascinating subject of study for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of Octanoyl L-Carnitine Chloride consists of a carnitine backbone, which is an essential nutrient involved in energy metabolism, particularly in the transport of fatty acids into mitochondria for beta-oxidation. The introduction of the octanoyl group modifies the traditional carnitine molecule, potentially enhancing its solubility and interaction with biological targets. This modification has opened up new avenues for research, particularly in understanding how such derivatives can influence metabolic processes and cellular function.

In recent years, there has been growing interest in the role of acylated carnitines in modulating various physiological processes. Studies have suggested that acylcarnitines, including derivatives like Octanoyl L-Carnitine Chloride, may play a role in lipid metabolism, inflammation, and neuroprotection. For instance, research indicates that certain acylcarnitines can influence the activity of mitochondrial enzymes, thereby affecting energy production and cellular homeostasis.

One of the most compelling aspects of Octanoyl L-Carnitine Chloride is its potential application in therapeutic interventions. Researchers have explored its use in conditions related to metabolic disorders, such as obesity and type 2 diabetes. The compound’s ability to enhance fatty acid transport into mitochondria could lead to improved insulin sensitivity and glucose metabolism. Preliminary studies have also suggested that it may have protective effects against oxidative stress, making it a candidate for applications in neurodegenerative diseases.

The chloride salt form of this compound adds another layer of complexity to its biological interactions. The chloride ion can participate in various ionic channels and signaling pathways, potentially influencing cellular communication and function. This aspect has prompted investigations into its potential role in modulating neuronal activity and protecting against excitotoxicity, which is a key mechanism in conditions like stroke and traumatic brain injury.

From a synthetic chemistry perspective, the preparation of Octanoyl L-Carnitine Chloride involves sophisticated organic transformations that highlight the intersection of bioorganic chemistry with pharmaceutical science. The synthesis typically requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological activities.

The pharmacokinetic properties of Octanoyl L-Carnitine Chloride are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Studies have begun to unravel these processes using both in vitro and in vivo models, providing valuable insights into its behavior within biological systems.

In conclusion, Octanoyl L-Carnitine Chloride (CAS No. 54377-02-5) represents a promising compound with diverse applications in biochemical research and pharmaceutical development. Its unique structure and potential biological activities make it a valuable tool for studying metabolic pathways, inflammation, and neuroprotection. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in the development of novel therapeutic strategies.